N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-(3-acetamidophenyl)-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4/c1-10-14(7-4-8-15(10)19(22)23)16(21)18-13-6-3-5-12(9-13)17-11(2)20/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: KTGCEIOCSUOLEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

Synthesis Analysis

The synthesis of N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide and similar compounds involves complex chemical processes, including acetylation, reduction, and condensation reactions. Improvements in the technical methods for these steps have been reported, indicating a continuous effort to optimize the synthesis process for higher yields and purity. The compound has been synthesized with an overall yield of 77%, suggesting an efficient synthetic route (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of related compounds shows strong hydrogen bonding interactions that stabilize the crystal structure. For example, 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid crystallizes as hydrogen-bonded dimers, with dihedral angles indicating significant structural rigidity and intermolecular hydrogen bonding contributing to its stability (M. J. Jedrzejas et al., 1995).

Chemical Reactions and Properties

Chemical reactions involving N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide are indicative of its reactivity towards various chemical agents. The presence of nitro, acetyl, and benzamide functional groups offers diverse reactivity pathways, including electrophilic substitutions and conjugation reactions. The study of these reactions can provide insights into its chemical behavior and potential applications in synthesis and material science.

Physical Properties Analysis

The physical properties of compounds similar to N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. These properties are influenced by the molecular structure, as demonstrated by crystallography studies revealing the impact of hydrogen bonding and dihedral angles on stability and solubility (M. J. Jedrzejas et al., 1995).